3-[(4-Methoxy-2,5-dimethylphenyl)sulfonyl-methylamino]propanoic acid
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Overview
Description
3-[(4-Methoxy-2,5-dimethylphenyl)sulfonyl-methylamino]propanoic acid, commonly known as MDL-72974A, is a chemical compound that has gained attention in the scientific community due to its potential as a therapeutic agent. This compound has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research. In
Mechanism of Action
The mechanism of action of MDL-72974A involves the inhibition of certain enzymes in the body, including cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs). By inhibiting these enzymes, MDL-72974A can reduce inflammation and prevent the growth and spread of tumors.
Biochemical and physiological effects:
Studies have shown that MDL-72974A can reduce inflammation in the body by inhibiting the production of prostaglandins, which are involved in the inflammatory response. This compound has also been shown to inhibit the growth and spread of tumors by preventing the breakdown of extracellular matrix proteins.
Advantages and Limitations for Lab Experiments
MDL-72974A has several advantages for use in lab experiments, including its potent anti-inflammatory and anti-tumor properties. However, this compound has some limitations, including its potential toxicity and the need for further studies to determine its safety and efficacy in humans.
Future Directions
There are several future directions for research on MDL-72974A, including the development of new therapeutic agents based on this compound, the study of its potential as a tool for studying protein function, and the investigation of its safety and efficacy in humans. Additionally, further studies are needed to determine the optimal dosage and administration method for this compound in order to maximize its therapeutic potential.
Synthesis Methods
MDL-72974A can be synthesized using a multi-step process that involves the reaction of 4-methoxy-2,5-dimethylphenylsulfonyl chloride with methylamine and propionic acid. This reaction results in the formation of 3-[(4-Methoxy-2,5-dimethylphenyl)sulfonyl-methylamino]propanoic acid, which can be purified using chromatography techniques.
Scientific Research Applications
MDL-72974A has been studied extensively for its potential applications in scientific research. This compound has been shown to have anti-inflammatory and anti-tumor properties, making it a promising candidate for the development of new therapeutic agents. MDL-72974A has also been studied for its potential as a tool for studying the function of certain proteins in the body.
properties
IUPAC Name |
3-[(4-methoxy-2,5-dimethylphenyl)sulfonyl-methylamino]propanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO5S/c1-9-8-12(10(2)7-11(9)19-4)20(17,18)14(3)6-5-13(15)16/h7-8H,5-6H2,1-4H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GSRUBMWWIPRDIM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1S(=O)(=O)N(C)CCC(=O)O)C)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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